Cas no 1797897-15-4 (BOCNHHHESVOPIL-UHFFFAOYSA-N)

• Product Name: BOCNHHHESVOPIL-UHFFFAOYSA-N
• CAS No: 1797897-15-4
• MF: C₂₂H₂₂FN₃O₄
• MW: 411.42618894577
• CID: 5372466
• Update Time: 2025-06-07

BOCNHHHESVOPIL-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• BOCNHHHESVOPIL-UHFFFAOYSA-N

• Inchi： 1S/C22H22FN3O4/c1-30-18(13-4-2-6-16(23)8-13)12-24-21(28)22(29)25-17-9-14-5-3-7-26-19(27)11-15(10-17)20(14)26/h2,4,6,8-10,18H,3,5,7,11-12H2,1H3,(H,24,28)(H,25,29)
• InChI Key： BOCNHHHESVOPIL-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])C([H])(C([H])([H])N([H])C(C(N([H])C1C([H])=C2C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)=O)=O)OC([H])([H])[H]

Additional information on BOCNHHHESVOPIL-UHFFFAOYSA-N

Professional Introduction to Compound with CAS No. 1797897-15-4 and Product Name "BOCNHHHESVOPIL-UHFFFAOYSA-N"

The compound identified by the CAS number 1797897-15-4 and the product name "BOCNHHHESVOPIL-UHFFFAOYSA-N" represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The molecular framework of this compound, characterized by its complex arrangement of atoms and functional groups, suggests a high degree of specificity that could be leveraged for targeting various biological pathways.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that can modulate the activity of key enzymes and receptors involved in disease processes. The compound in question has been studied for its interaction with several enzymes, particularly those implicated in metabolic disorders and inflammatory responses. Preliminary studies have indicated that it exhibits inhibitory effects on CASPase-3, an enzyme critical in the execution phase of apoptosis. This observation has opened up avenues for exploring its potential as an anti-cancer agent, particularly in the context of inducing programmed cell death in tumor cells.

The structural complexity of "BOCNHHHESVOPIL-UHFFFAOYSA-N" also makes it a promising candidate for further derivatization and optimization. Researchers have been employing computational methods to predict possible modifications that could enhance its binding affinity and selectivity. Techniques such as molecular docking and dynamic simulations have been instrumental in identifying key residues on the target protein that interact with this compound. These insights have guided the synthesis of analogs with improved pharmacokinetic profiles, aiming to achieve better bioavailability and reduced off-target effects.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Studies have shown that it can cross the blood-brain barrier, a property that is often challenging to achieve with many therapeutic agents. The ability to deliver compounds effectively to the central nervous system is crucial for treating conditions such as Alzheimer's disease and Parkinson's disease, where neuronal degeneration is a primary pathological feature. The compound's interaction with amyloid-beta plaques, a hallmark of Alzheimer's disease, has been a focus of recent research, with promising results suggesting its ability to disrupt plaque formation and mitigate cognitive decline.

Furthermore, the compound has shown promise in preclinical models of inflammation-related diseases. Its mechanism of action appears to involve modulating the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. By inhibiting NF-κB activation, this compound can potentially reduce pro-inflammatory cytokine production, thereby alleviating symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Clinical trials are currently underway to evaluate its efficacy and safety profile in human patients.

The synthesis and characterization of CAS No. 1797897-15-4 have also contributed to advancements in synthetic chemistry methodologies. The multi-step synthesis route employed involves novel catalytic processes that enhance yield and purity while minimizing waste generation. These innovations align with the growing emphasis on green chemistry principles, which aim to make chemical processes more sustainable and environmentally friendly. The synthetic strategies developed for this compound could serve as templates for producing other complex molecules with similar structural motifs.

In conclusion, the compound designated by CAS No. 1797897-15-4 and marketed under the name "BOCNHHHESVOPIL-UHFFFAOYSA-N" represents a significant breakthrough in biomedical research. Its unique chemical properties and biological activities have positioned it as a valuable tool for investigating disease mechanisms and developing new therapeutic interventions. As research continues to uncover more about its potential applications, it is likely that this compound will play an increasingly important role in both academic research and clinical practice.